![molecular formula C7H11BrO2 B589937 2-Bromo-1-[(2S,3R)-3-methyloxolan-2-yl]ethan-1-one CAS No. 141072-99-3](/img/structure/B589937.png)
2-Bromo-1-[(2S,3R)-3-methyloxolan-2-yl]ethan-1-one
Cat. No. B589937
Key on ui cas rn:
141072-99-3
M. Wt: 207.067
InChI Key: FBTFNXGZJMMEDK-VDTYLAMSSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US06020329
Procedure details
(2RS,3SR)-3-Methyl-2-tetrahydrofuroic acid 91.3g) was converted to the acid chloride with oxalyl chloride (2.54g, 1.75mls) in dichloromethane (20mls) as described in Example 1(a) . Diazomethane was passed through a solution of the acid chloride in dichloromethane (20mls), cooled in ice/water until i.r. analysis showed no starting material. Hydrobromic acid (2mls, 49% w/v aqueous solution), was added dropwise and the reaction mixture stirred vigorously for 10min. T.l.c. analysis showed complete conversion to the title compound. The solution was washed with water, brine and dried. The solvent was washed with water, brine and dried. The solvent was evaporated and the residue flash chromatographed on silica gel, eluting with 5 and then 10% ethyl acetate/hexane to give the product as an almost colourless oil, (1.621g, 79%); vmax (CH2Cl2) 1732cm-1 ; δH (CDCl3) 0.96 (3H, d, J 7.2Hz), 1.70 (1H, m), 2.17 (1H, m), 2.70 (1H, m), 3.93 (1H, m), 4.12 and 4.25 (2H, ABq, J 14.7Hz) and 4.49 (1H, d, J 7.3Hz). [Mass spectrum: +ve ion (ammonia) MNH4 (224)].
[Compound]
Name
acid chloride
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0 (± 1) mol
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reactant
Reaction Step Two
[Compound]
Name
acid chloride
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0 (± 1) mol
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reactant
Reaction Step Five
[Compound]
Name
ice water
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solvent
Reaction Step Nine
Name
Identifiers
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REACTION_CXSMILES
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[CH3:1][CH:2]1[CH2:6][CH2:5][O:4][CH:3]1[C:7]([OH:9])=O.[C:10](Cl)(=O)C(Cl)=O.[N+](=C)=[N-].[BrH:19]>ClCCl>[Br:19][CH2:10][C:7]([CH:3]1[CH:2]([CH3:1])[CH2:6][CH2:5][O:4]1)=[O:9]
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Inputs
Step One
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91.3 g
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reactant
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Smiles
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CC1C(OCC1)C(=O)O
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Step Two
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Name
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acid chloride
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reactant
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Smiles
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Step Three
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Name
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Quantity
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1.75 mL
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reactant
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Smiles
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C(C(=O)Cl)(=O)Cl
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Step Four
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Name
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0 (± 1) mol
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reactant
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Smiles
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[N+](=[N-])=C
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Step Five
[Compound]
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Name
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acid chloride
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0 (± 1) mol
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reactant
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Smiles
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Step Six
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2 mL
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Type
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reactant
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Smiles
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Br
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Step Seven
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Name
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Quantity
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20 mL
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Type
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solvent
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Smiles
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ClCCl
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Step Eight
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Name
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Quantity
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20 mL
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Type
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solvent
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Smiles
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ClCCl
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Step Nine
[Compound]
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Name
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ice water
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0 (± 1) mol
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solvent
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Smiles
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Conditions
Stirring
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Type
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CUSTOM
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Details
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the reaction mixture stirred vigorously for 10min
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Rate
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UNSPECIFIED
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RPM
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0
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Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Outcomes
Product
Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
